Cas no 2219374-34-0 (rac-(3R,4S)-3-azido-4-methylpyrrolidine)

• Product Name: rac-(3R,4S)-3-azido-4-methylpyrrolidine
• CAS No: 2219374-34-0
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 5853031
• PubChem ID: 132398491
• Update Time: 2025-06-29

rac-(3R,4S)-3-azido-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-3-azido-4-methylpyrrolidine
• EN300-1168513
• (3S,4R)-3-Azido-4-methylpyrrolidine
• 2219374-34-0

• Inchi： 1S/C5H10N4/c1-4-2-7-3-5(4)8-9-6/h4-5,7H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： MMMYGADTEUGZIH-RFZPGFLSSA-N
• SMILES： N1C[C@H]([C@H](C)C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.4Ų

Additional information on rac-(3R,4S)-3-azido-4-methylpyrrolidine

Introduction to rac-(3R,4S)-3-azido-4-methylpyrrolidine (CAS No. 2219374-34-0)

rac-(3R,4S)-3-azido-4-methylpyrrolidine, also known by its CAS registry number 2219374-34-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which have gained attention due to their unique structural properties and potential applications in drug design and materials science.

The molecular structure of rac-(3R,4S)-3-azido-4-methylpyrrolidine consists of a pyrrolidine ring with an azide group (-N₃) at the 3-position and a methyl group at the 4-position. The stereochemistry of the compound is defined by its (3R,4S) configuration, which plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in the biological activity of such compounds, making rac-(3R,4S)-3-azido-4-methylpyrrolidine a valuable tool in asymmetric synthesis and enantioselective catalysis.

The synthesis of rac-(3R,4S)-3-azido-4-methylpyrrolidine has been explored through various methodologies, including organocatalytic reactions and transition-metal-mediated processes. One notable approach involves the use of palladium-catalyzed coupling reactions to install the azide group onto the pyrrolidine ring. This method has been optimized to achieve high yields and excellent stereocontrol, making it a preferred route for large-scale production.

In terms of applications, rac-(3R,4S)-3-azido-4-methylpyrrolidine has shown promise in several areas. In medicinal chemistry, it has been utilized as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, recent research has demonstrated its ability to act as a precursor for the synthesis of peptide mimetics and inhibitors of protein-protein interactions.

Beyond its role in drug discovery, rac-(3R,4S)-3-azido-4-methylpyrrolidine has also found applications in materials science. Its azide functionality makes it a candidate for click chemistry reactions, which are widely used in the construction of functional materials such as polymers and nanoparticles. The compound's ability to undergo [1+2] cycloaddition reactions with alkenes or alkynes has been exploited to create novel materials with tailored properties.

The latest advancements in computational chemistry have further enhanced our understanding of rac-(3R,4S)-3-azido-4-methylpyrrolidine. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. These computational studies have also facilitated the design of new derivatives with improved properties for specific applications.

In conclusion, rac-(3R,4S)-3-azido-4-methylpyrrolidine (CAS No. 2219374-34-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.